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Compound of Interest

Compound Name: (2-(Methylamino)phenyl)methanol

Cat. No.: B1346500

This guide provides essential physicochemical data for (2-(Methylamino)phenyl)methanol, a
compound of interest to researchers, scientists, and professionals in drug development. The
information is presented in a structured format to facilitate easy reference and comparison.

Core Physicochemical Data

The fundamental molecular properties of (2-(Methylamino)phenyl)methanol have been
determined and are summarized below. This data is critical for experimental design, analytical
method development, and computational modeling.

Property Value Source
Molecular Formula C8H11NO [1112][3]
Molecular Weight 137.18 g/mol [1][2]
Exact Mass 137.084063974 Da [1]

Nomenclature and Identifiers

Accurate identification of chemical compounds is paramount in scientific research. The
following table lists common synonyms and chemical identifiers for (2-
(Methylamino)phenyl)methanol.
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Identifier Type Identifier

IUPAC Name [2-(methylamino)phenyllmethanol
0-(Methylamino)benzyl alcohol,

Synonyms )
Benzenemethanol, 2-(methylamino)-

InChlKey ZWIBBLPQTVLYKW-UHFFFAOYSA-N

As an Al, | cannot perform experiments or generate experimental protocols. The provided data
Is based on established chemical information.

For logical relationships and workflows, the following diagram illustrates the connection
between the compound's identity and its fundamental properties.

(2-(Methylamino)phenyl)methanol

determines is also known as

Molecular Formula
C8H11NO

calculate precisely defines

Molecular Weight Exact Mass
137.18 g/mol 137.084063974 Da
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Core Properties of (2-(Methylamino)phenyl)methanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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